Cas no 171979-04-7 (1-Octanone,4-hydroxy-1-phenyl-)

• Product Name: 1-Octanone,4-hydroxy-1-phenyl-
• CAS No: 171979-04-7
• MF: C₁₄H₂₀O₂
• MW: 220.307404518127
• CID: 219734
• PubChem ID: 3025913
• Update Time: 2025-04-19

1-Octanone,4-hydroxy-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1-Octanone,4-hydroxy-1-phenyl-
• 4-hydroxy-1-phenyloctan-1-one
• 4-Hydroxy-1-phenyl-1-octanone
• 4-Hydroxyoctanophenone
• 4-hydroxy-1-phenyl-octan-1-one
• 171979-04-7
• SCHEMBL7857050
• CCRIS 6164
• DTXSID60938077
• 1-Octanone, 1-hydroxy-1-phenyl-

• Inchi： 1S/C14H20O2/c1-2-3-9-13(15)10-11-14(16)12-7-5-4-6-8-12/h4-8,13,15H,2-3,9-11H2,1H3
• InChI Key： VOZPEVOUBMHFLI-UHFFFAOYSA-N
• SMILES： OC(CCC(C1C=CC=CC=1)=O)CCCC

Computed Properties

• Exact Mass: 220.14600
• Monoisotopic Mass: 220.146
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 3.1
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.011
• Boiling Point: 359.7°Cat760mmHg
• Flash Point: 153.4°C
• Refractive Index: 1.513
• PSA: 37.30000
• LogP: 3.20060